Cas no 338776-98-0 ([5-(4-Chlorophenyl)-1,2-oxazol-3-yl]methyl N-(4-methylphenyl)carbamate)

• Product Name: [5-(4-Chlorophenyl)-1,2-oxazol-3-yl]methyl N-(4-methylphenyl)carbamate
• CAS No: 338776-98-0
• MF: C₁₈H₁₅ClN₂O₃
• MW: 342.776303529739
• CID: 5713811
• PubChem ID: 3756226
• Update Time: 2023-10-15

[5-(4-Chlorophenyl)-1,2-oxazol-3-yl]methyl N-(4-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• [5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl N-(4-methylphenyl)carbamate
• 338776-98-0
• AKOS005093879
• 5N-604S
• [5-(4-chlorophenyl)-1,2-oxazol-3-yl]methylN-(4-methylphenyl)carbamate
• [5-(4-chlorophenyl)-3-isoxazolyl]methyl N-(4-methylphenyl)carbamate
• Carbamic acid, (4-methylphenyl)-, [5-(4-chlorophenyl)-3-isoxazolyl]methyl ester (9CI)
• [5-(4-Chlorophenyl)-1,2-oxazol-3-yl]methyl N-(4-methylphenyl)carbamate

• Inchi： 1S/C18H15ClN2O3/c1-12-2-8-15(9-3-12)20-18(22)23-11-16-10-17(24-21-16)13-4-6-14(19)7-5-13/h2-10H,11H2,1H3,(H,20,22)
• InChI Key： MIDHGYYSFFFMIZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(COC(NC2C=CC(C)=CC=2)=O)=NO1

Computed Properties

• Exact Mass: 342.0771200g/mol
• Monoisotopic Mass: 342.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.322±0.06 g/cm3(Predicted)
• Boiling Point: 482.4±45.0 °C(Predicted)
• pka: 12.99±0.70(Predicted)